Bismuth
Bismuth
Bismuth atom is a pnictogen and a metal atom.
Bismuth is a brittle, silvery-white metal that is used in paints, cosmetics, electronics, and a few over-the-counter pharmaceuticals, usually as bismuth subsalicylate or subcitrate, primarily to treat diarrhea and digestive disorders. Currently, the major medical use of bismuth is as a component of quadruple therapy of Helicobacter pylori infection. There is scant evidence that bismuth, even in high doses, causes serum aminotransferase elevations or clinically apparent liver injury.
Bismuth is an element with atomic symbol Bi, atomic number 83, and atomic weight 208.98.
Bismuth is a mineral with formula of Bi. The IMA symbol is Bi.
A metallic element that has the atomic symbol Bi, and atomic number 83. Its principal isotope is Bismuth 209.
Bismuth is a brittle, silvery-white metal that is used in paints, cosmetics, electronics, and a few over-the-counter pharmaceuticals, usually as bismuth subsalicylate or subcitrate, primarily to treat diarrhea and digestive disorders. Currently, the major medical use of bismuth is as a component of quadruple therapy of Helicobacter pylori infection. There is scant evidence that bismuth, even in high doses, causes serum aminotransferase elevations or clinically apparent liver injury.
Bismuth is an element with atomic symbol Bi, atomic number 83, and atomic weight 208.98.
Bismuth is a mineral with formula of Bi. The IMA symbol is Bi.
A metallic element that has the atomic symbol Bi, and atomic number 83. Its principal isotope is Bismuth 209.
Brand Name:
Vulcanchem
CAS No.:
7440-69-9
VCID:
VC21182975
InChI:
InChI=1S/Bi
SMILES:
[Bi]
Molecular Formula:
Bi
Molecular Weight:
208.98040 g/mol
Bismuth
CAS No.: 7440-69-9
Cat. No.: VC21182975
Molecular Formula: Bi
Molecular Weight: 208.98040 g/mol
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Specification
| Description | Bismuth atom is a pnictogen and a metal atom. Bismuth is a brittle, silvery-white metal that is used in paints, cosmetics, electronics, and a few over-the-counter pharmaceuticals, usually as bismuth subsalicylate or subcitrate, primarily to treat diarrhea and digestive disorders. Currently, the major medical use of bismuth is as a component of quadruple therapy of Helicobacter pylori infection. There is scant evidence that bismuth, even in high doses, causes serum aminotransferase elevations or clinically apparent liver injury. Bismuth is an element with atomic symbol Bi, atomic number 83, and atomic weight 208.98. Bismuth is a mineral with formula of Bi. The IMA symbol is Bi. A metallic element that has the atomic symbol Bi, and atomic number 83. Its principal isotope is Bismuth 209. |
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| CAS No. | 7440-69-9 |
| Molecular Formula | Bi |
| Molecular Weight | 208.98040 g/mol |
| IUPAC Name | bismuth |
| Standard InChI | InChI=1S/Bi |
| Standard InChI Key | JCXGWMGPZLAOME-UHFFFAOYSA-N |
| Impurities | IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM |
| SMILES | [Bi] |
| Canonical SMILES | [Bi] |
| Boiling Point | 1564 DEG +/-5 °C, 760 MM HG |
| Colorform | Gray white soft metal HEXAGONAL SILVER-WHITE CRYSTALS GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER PINKISH-SILVER, HARD, BRITTLE METAL |
| Melting Point | 271 °C |
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